![molecular formula C20H10I2O5 B037397 4',5'-Diiodofluorescein CAS No. 38577-97-8](/img/structure/B37397.png)
4',5'-Diiodofluorescein
Overview
Description
4’,5’-Diiodofluorescein is a chemical compound with the molecular formula C20H12I2O5 . It has a molecular weight of 586.1152 .
Molecular Structure Analysis
The IUPAC Standard InChI for 4’,5’-Diiodofluorescein isInChI=1S/C20H12I2O5/c21-16-13 (23)7-5-11-15 (9-3-1-2-4-10 (9)20 (25)26)12-6-8-14 (24)17 (22)19 (12)27-18 (11)16/h1-8,11,18,23H, (H,25,26)
. Physical And Chemical Properties Analysis
4’,5’-Diiodofluorescein is an orange-red powder . It has a density of 2.4±0.1 g/cm3, a boiling point of 717.2±60.0 °C at 760 mmHg, and a vapour pressure of 0.0±2.4 mmHg at 25°C . Its molar refractivity is 113.8±0.4 cm3, and it has a polar surface area of 76 Å2 .Scientific Research Applications
Photodynamic Killing of Amoebae : Labrousse and Satre (1993) explored the use of 4',5'-diiodofluorescein dextran for the photodynamic killing of Dictyostelium discoideum amoebae. This approach provides a strategy for selectively enriching temperature-sensitive endocytosis mutants in nitrosoguanidine treatments (Labrousse & Satre, 1993).
Nitric Oxide Detection in Endothelial Cells : Leikert et al. (2001) demonstrated that low concentrations of 4,5-diaminofluorescein (DAF-2) can detect low levels of nitric oxide (NO) released from endothelial cells, enabling real-time detection of endothelial NO formation (Leikert et al., 2001).
Production of Radioactive Iodine-131 : Verbiscar (1964) described the synthesis of 4',5'-diiodo-4-aminofluorescein Iodine-131, a radioactive compound with a high yield, suitable for producing iodine-131 from iodine-131-containing compounds (Verbiscar, 1964).
Neurosurgical Applications : Rey-Dios and Cohen-Gadol (2013) found that fluorescein fluorescence, potentially including derivatives like diiodofluorescein, when observed through a microscope-integrated fluorescent module, can enhance surgical decision-making in vascular and oncologic neurosurgery (Rey-Dios & Cohen-Gadol, 2013).
Diagnosis and Localization of CNS Tumors : Davis et al. (1950) reported that radioactive diiodofluorescein is valuable in neurosurgical diagnostics, accurately determining brain tumor presence and providing precise focal localization, with potential for prognostication based on tumor cellularity and vascularity (Davis et al., 1950).
Polarographic Behavior Analysis : Issa et al. (1972) studied the polarographic behavior of dihalogen fluoresceins, including diiodofluorescein, in solutions with varying pH. They observed the reduction of furane and pyrone rings and four electron consumption at all pHs (Issa et al., 1972).
properties
IUPAC Name |
3',6'-dihydroxy-4',5'-diiodospiro[2-benzofuran-3,9'-xanthene]-1-one | |
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InChI |
InChI=1S/C20H10I2O5/c21-15-13(23)7-5-11-17(15)26-18-12(6-8-14(24)16(18)22)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,23-24H | |
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InChI Key |
DSVUBXQDJGJGIC-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC23C4=C(C(=C(C=C4)O)I)OC5=C3C=CC(=C5I)O | |
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Molecular Formula |
C20H10I2O5 | |
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DSSTOX Substance ID |
DTXSID0044238 | |
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Molecular Weight |
584.1 g/mol | |
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CAS RN |
38577-97-8 | |
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Record name | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-4',5'-diiodo- | |
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Record name | 3',6'-dihydroxy-4',5'-diiodospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one | |
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